5-{[2-(3,4-dichlorophenyl)-2-oxoethyl]sulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Antibacterial and Antifungal Activity
The scientific research applications of this compound and its analogs primarily focus on their potential in treating infections due to their antibacterial and antifungal properties. For instance, novel quinazolinone derivatives, synthesized via Knoevenagel condensation, have shown significant activity against standard bacterial strains, illustrating the compound's potential in developing new antimicrobial agents (Anisetti & Reddy, 2012). Similar studies have synthesized derivatives that inhibit microbial growth, suggesting a broader application in fighting infections (Patel et al., 2010).
Anticancer Activity
Quinazolinone derivatives have also been investigated for their anticancer properties. For example, certain synthesized pyrrolo[2,3-d]pyrimidines, which are chemically related, have been evaluated as inhibitors of thymidylate synthase, a target for antitumor therapy. These studies highlight the compound's potential in cancer treatment through the inhibition of critical enzymes involved in DNA synthesis (Gangjee et al., 1996).
Antiulcer Activity
Further, some quinazolinone derivatives have been assessed for their antiulcer activity, showing promising results against various ulcer models in rats. This suggests a potential application in treating gastrointestinal diseases, providing a new avenue for therapeutic intervention (Patil, Ganguly, & Surana, 2010).
Antimicrobial Activity
The broad spectrum of antimicrobial activity of these compounds, including their action against Gram-positive and Gram-negative bacteria, as well as fungi, has been documented. This reinforces the compound's utility in developing new antimicrobials to address resistance issues (Patel, Patel, & Patel, 2010).
Safety and Hazards
Properties
IUPAC Name |
5-[2-(3,4-dichlorophenyl)-2-oxoethyl]sulfanyl-2-propan-2-yl-2H-imidazo[1,2-c]quinazolin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17Cl2N3O2S/c1-11(2)18-20(28)26-19(25-18)13-5-3-4-6-16(13)24-21(26)29-10-17(27)12-7-8-14(22)15(23)9-12/h3-9,11,18H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYEXQZZQGAFPEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SCC(=O)C4=CC(=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.